Cas no 1514388-43-2 (4-(5-bromothiophen-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid
• CAS No: 1514388-43-2
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6585078
• PubChem ID: 81009480
• Update Time: 2025-07-22

4-(5-bromothiophen-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid
• AKOS019578571
• EN300-1915645
• 1514388-43-2

• Inchi： 1S/C9H11BrO2S/c1-6(9(11)12)2-3-7-4-5-8(10)13-7/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： JRIYSLZEXMLHLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCC(C(=O)O)C)S1

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid

4-(5-Bromothiophen-2-yl)-2-methylbutanoic Acid: A Comprehensive Overview

4-(5-Bromothiophen-2-yl)-2-methylbutanoic acid, identified by the CAS number 1514388-43-2, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which are widely studied for their electronic properties and biological activities. The molecule consists of a thiophene ring substituted with a bromine atom at the 5-position and a butanoic acid group at the 2-position, making it a versatile compound with diverse functional groups.

The synthesis of 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, ensuring its suitability for both academic research and industrial applications. The presence of the thiophene ring imparts aromaticity to the molecule, while the bromine substitution enhances its reactivity and stability under various conditions.

One of the most promising applications of 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid lies in its use as a precursor for advanced materials. Researchers have explored its potential in synthesizing conductive polymers and organic semiconductors, which are critical components in modern electronics such as flexible displays and thin-film transistors. The compound's ability to undergo polymerization under controlled conditions makes it an attractive candidate for developing next-generation electronic materials.

In the field of pharmacology, 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid has shown potential as a lead compound for drug discovery. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory or antioxidant agent. Additionally, the compound's structural flexibility allows for further chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications.

The environmental impact of 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid has also been a topic of interest. Studies on its biodegradability and toxicity indicate that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. However, further research is required to fully understand its long-term environmental effects and ensure sustainable practices in its production and use.

In conclusion, 4-(5-bromothiophen-2-yl)-2-methylbutanoic acid, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.